N-{3-[(4-ethylbenzoyl)amino]phenyl}-2-furamide

• Molecular Formula: C20H18N2O3
• Molecular Weight: 334.4 g/mol
• IUPAC Name: N-[3-[(4-ethylbenzoyl)amino]phenyl]furan-2-carboxamide
• InChI: InChI=1S/C20H18N2O3/c1-2-14-8-10-15(11-9-14)19(23)21-16-5-3-6-17(13-16)22-20(24)18-7-4-12-25-18/h3-13H,2H2,1H3,(H,21,23)(H,22,24)
• InChI Key: ANWIAKCDUNNIKO-UHFFFAOYSA-N
• SMILES: CCC1=CC=C(C=C1)C(=O)NC2=CC(=CC=C2)NC(=O)C3=CC=CO3

Description

N-{3-[(4-ethylbenzoyl)amino]phenyl}-2-furamide, commonly known as EBAF, is a synthetic compound that has been extensively studied for its potential use in scientific research. EBAF is a furan derivative that has a benzoyl group and an amino group attached to its phenyl ring. The compound has shown promising results in various studies and has potential applications in several fields of research.

Mechanism of Action

The mechanism of action of EBAF involves its binding to specific proteins and enzymes, altering their activity and function. EBAF has been shown to bind to the active site of several enzymes, inhibiting their activity and thus providing a useful tool for studying their function. The compound has also been shown to act as an allosteric modulator, binding to a site on the protein away from the active site and altering its activity.
Biochemical and Physiological Effects:
EBAF has been shown to have a wide range of biochemical and physiological effects. The compound has been shown to inhibit the activity of several enzymes involved in cellular metabolism, including proteases, kinases, and phosphatases. EBAF has also been shown to induce apoptosis in certain cancer cell lines and to have anti-inflammatory effects.

Advantages and Limitations for Lab Experiments

One of the main advantages of using EBAF in scientific research is its high affinity for binding to specific proteins and enzymes, making it a useful tool for studying their function and activity. The compound is also relatively easy to synthesize, allowing for large-scale production for use in experiments. However, one limitation of using EBAF is its potential for non-specific binding to other proteins and enzymes, which can complicate the interpretation of experimental results.

Future Directions

There are several potential future directions for research involving EBAF. One area of interest is the development of EBAF-based inhibitors for specific enzymes involved in disease processes, such as cancer or inflammation. Another potential direction is the use of EBAF in drug discovery, as the compound has been shown to be a useful tool for identifying potential drug targets. Additionally, further studies are needed to fully understand the mechanism of action of EBAF and its potential for use in other areas of scientific research.

Synthesis Methods

The synthesis of EBAF involves the reaction of 4-ethylbenzoyl chloride with 3-nitroaniline, followed by reduction of the nitro group to an amino group. The resulting compound is then reacted with furan-2-carboxylic acid chloride to produce EBAF. The synthesis of EBAF is a multi-step process that requires careful control of reaction conditions to obtain high yields of the desired product.

Scientific Research Applications

EBAF has been studied extensively for its potential use in scientific research. The compound has been shown to have a high affinity for binding to certain proteins and enzymes, making it a useful tool for studying their function and activity. EBAF has been used in studies of protein-ligand interactions, enzyme kinetics, and drug discovery.